Chembl4559751
Overview
Description
Chembl4559751, also known as YQ128, is a potent and selective second-generation inhibitor of NLRP3 (NOD-like receptor P3) inflammasome with an IC50 of 0.3 µM . It does not interfere with the production of IL-1β by NLRC4 or AIM2 inflammasome in J774A.1 cells .
Molecular Structure Analysis
The molecular formula of Chembl4559751 is C27H29ClN2O4S2 and its molecular weight is 545.11 . The InChI key is SFPYRFRNYALLHS-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
The boiling point of Chembl4559751 is 705.8±70.0 °C at 760 mmHg and its density is 1.3±0.1 g/cm3 . These properties can be important for understanding how the compound behaves under different conditions .
Scientific Research Applications
Mechanism of Action
Mechanism of Action
Target of Action
YQ128, also known as MS-30007, N-(5-chloro-2-propoxybenzyl)-N-(4-(N-(prop-2-yn-1-yl)sulfamoyl)phenethyl)-2-(thiophen-3-yl)acetamide, Chembl4559751, GLXC-26327, or AT26011, is a potent and selective second-generation NLRP3 (NOD-like receptor P3) inflammasome inhibitor . The NLRP3 inflammasome plays essential roles in the maturation and production of IL-1β and IL-18 .
Mode of Action
YQ128 interacts with its target, the NLRP3 inflammasome, to suppress the release of IL-1β . This demonstrates the specific inhibition of the NLRP3 inflammasome by YQ128 .
Biochemical Pathways
The NLRP3 inflammasome, the primary target of YQ128, plays essential roles in the maturation and production of IL-1β and IL-18 . Dysregulation of the inflammasome and IL-1β affects the pathogenesis of many human diseases, such as autoinflammatory disorders, diabetes, and neurodegenerative disorders .
Pharmacokinetics
YQ128 exhibits extensive extravascular distribution with a large steady-state volume of distribution (Vdss) of 8.5 L/kg and rapid total clearance (CLtot) of 41 mL/min/kg . This results in an intermediate terminal plasma half-life (t1/2) of 6.6 hours after intravenous administration . When oral administration is used, YQ128 shows delayed gastrointestinal absorption with a tmax and cmax of 12 hours and 73 ng/mL, respectively . The oral bioavailability of YQ128 is about 10% in the rat .
Result of Action
This leads to its anti-inflammatory activity .
Action Environment
YQ128 can cross the blood-brain barrier (BBB) to reach the central nervous system (CNS) . This suggests that the compound’s action, efficacy, and stability may be influenced by environmental factors within the CNS .
properties
IUPAC Name |
N-[(5-chloro-2-propoxyphenyl)methyl]-N-[2-[4-(prop-2-ynylsulfamoyl)phenyl]ethyl]-2-thiophen-3-ylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H29ClN2O4S2/c1-3-13-29-36(32,33)25-8-5-21(6-9-25)11-14-30(27(31)17-22-12-16-35-20-22)19-23-18-24(28)7-10-26(23)34-15-4-2/h1,5-10,12,16,18,20,29H,4,11,13-15,17,19H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFPYRFRNYALLHS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)Cl)CN(CCC2=CC=C(C=C2)S(=O)(=O)NCC#C)C(=O)CC3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H29ClN2O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
545.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-(2-(Benzo[d][1,3]dioxol-5-yl)cyclopropanecarbonyl)piperazin-1-yl)-2-(2-chloro-6-fluorophenyl)ethanone](/img/structure/B2599323.png)
![4-[(2-hydroxyanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one](/img/structure/B2599331.png)
![2-[4-(Trifluoromethyl)piperidin-1-yl]pyrimidine](/img/structure/B2599333.png)
![5-((3-methoxyphenethyl)amino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2599338.png)
![4,4,4-Trifluoro-2-[(4-fluoroanilino)methylidene]-1-(2-thienyl)butane-1,3-dione](/img/structure/B2599339.png)
![[3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine](/img/structure/B2599342.png)
![1-(Dimethylamino)-3-[(4-fluorophenyl)methyl]thiourea](/img/structure/B2599344.png)
![2-amino-7-methyl-6-(3-morpholinopropyl)-5-oxo-4-(2,3,4-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile](/img/structure/B2599345.png)